molecular formula C17H19NO3 B4990086 4-butoxy-N-(3-hydroxyphenyl)benzamide

4-butoxy-N-(3-hydroxyphenyl)benzamide

Cat. No. B4990086
M. Wt: 285.34 g/mol
InChI Key: WPOSCVGOZNKCLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-butoxy-N-(3-hydroxyphenyl)benzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known as BHB or 3-HO-4-BOB and is a derivative of the well-known compound, 4-bromo-2,5-dimethoxyphenethylamine (2C-B). BHB has been found to have a wide range of effects on the human body, making it an interesting compound to study.

Mechanism of Action

The mechanism of action of 4-butoxy-N-(3-hydroxyphenyl)benzamide is not fully understood. However, it is known to act as a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. BHB has also been found to have an affinity for other receptors such as the 5-HT2B and 5-HT7 receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BHB are complex and not fully understood. However, it has been found to have a wide range of effects on the human body. BHB has been found to increase the release of dopamine and serotonin, which are neurotransmitters involved in the regulation of mood and motivation. BHB has also been found to increase heart rate and blood pressure, as well as cause visual and auditory hallucinations.

Advantages and Limitations for Lab Experiments

The advantages of using 4-butoxy-N-(3-hydroxyphenyl)benzamide in lab experiments are its high affinity for the 5-HT2A receptor and its potential applications in the development of new treatments for psychiatric disorders. However, the limitations of using BHB in lab experiments include its complex synthesis method and its potential for causing adverse effects on the human body.

Future Directions

There are many future directions for the study of 4-butoxy-N-(3-hydroxyphenyl)benzamide. One potential direction is the development of new treatments for psychiatric disorders such as depression and anxiety. Another potential direction is the study of the effects of BHB on other receptors such as the 5-HT2B and 5-HT7 receptors. Additionally, the synthesis method for BHB could be further optimized to improve yield and purity. Finally, more research could be done to better understand the mechanism of action of BHB and its potential applications in scientific research.

Synthesis Methods

The synthesis of 4-butoxy-N-(3-hydroxyphenyl)benzamide is a complex process that requires expertise in organic chemistry. The most common method for synthesizing BHB involves the reaction of 3-hydroxybenzaldehyde with butylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then reacted with benzoyl chloride to produce BHB. This synthesis method has been optimized over the years to improve yield and purity.

Scientific Research Applications

BHB has been studied extensively for its potential applications in scientific research. One of the most interesting applications is in the field of neuroscience. BHB has been found to have a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This makes BHB a potential candidate for the development of new treatments for psychiatric disorders such as depression and anxiety.

properties

IUPAC Name

4-butoxy-N-(3-hydroxyphenyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19NO3/c1-2-3-11-21-16-9-7-13(8-10-16)17(20)18-14-5-4-6-15(19)12-14/h4-10,12,19H,2-3,11H2,1H3,(H,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WPOSCVGOZNKCLX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCOC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

285.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-butoxy-N-(3-hydroxyphenyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.